Cas no 808750-23-4 (Phenol, 3-bromo-4-methoxy-5-methyl- (9CI))

Phenol, 3-bromo-4-methoxy-5-methyl- (9CI) structure
808750-23-4 structure
Product Name:Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
CAS No:808750-23-4
MF:C8H9BrO2
MW:217.059861898422
CID:715108
PubChem ID:45097511
Update Time:2025-04-19

Phenol, 3-bromo-4-methoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
    • 3-bromo-4-methoxy-5-methylphenol
    • DTXSID90667606
    • Phenol,3-bromo-4-methoxy-5-methyl-(9ci)
    • 808750-23-4
    • Inchi: 1S/C8H9BrO2/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4,10H,1-2H3
    • InChI Key: OEOUXIYJVORICL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C)=C1OC)O

Computed Properties

  • Exact Mass: 215.97859g/mol
  • Monoisotopic Mass: 215.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų
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